Cas no 2171932-83-3 (tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2171932-83-3
• MF: C₁₄H₂₀BrNO₃S
• MW: 362.282502174377
• CID: 5565943
• PubChem ID: 165593379
• Update Time: 2025-10-17

tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(2-bromothiophen-3-yl)methyl]-4-hydroxypyrrolidine-1-carboxylate
• 2171932-83-3
• EN300-1636945
• tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C14H20BrNO3S/c1-14(2,3)19-13(18)16-7-10(11(17)8-16)6-9-4-5-20-12(9)15/h4-5,10-11,17H,6-8H2,1-3H3
• InChI Key： PODXVRCYKMLMFS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CC1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 361.03473g/mol
• Monoisotopic Mass: 361.03473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78Ų

Additional information on tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2171932-83-3)

Tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate, identified by its CAS number 2171932-83-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation and development.

The molecular structure of tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's reactivity and interactions with biological targets. Additionally, the bromothiophene moiety introduces a halogenated aromatic ring, which is often utilized in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability.

The pyrrolidine ring in the molecule is another critical feature, as it is a common scaffold in many bioactive compounds. Pyrrolidine derivatives have been extensively studied for their potential applications in treating various diseases, including neurological disorders and cancer. The hydroxypyrrolidine moiety further enhances the compound's pharmacological profile by introducing a polar hydroxyl group, which can improve solubility and bioavailability.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate has emerged as a compound of interest due to its structural features that suggest potential activity against several disease targets. For instance, studies have indicated that molecules with similar scaffolds may interact with enzymes and receptors involved in inflammation and cell proliferation.

One of the most compelling aspects of this compound is its potential application in drug discovery. The bromothiophene ring, in particular, has been shown to enhance the binding affinity of small molecules to their targets. This property makes it an attractive component for designing drugs that require high specificity and potency. Furthermore, the presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to fine-tune the compound's properties for optimal biological activity.

Recent advancements in computational chemistry have also contributed to the study of tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets, providing valuable insights into its potential pharmacological effects. These simulations have helped researchers identify key regions of the molecule that are likely to be involved in binding interactions, guiding further experimental investigations.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce high-quality samples for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the bromothiophene moiety, while protecting group strategies have enabled the selective functionalization of different parts of the molecule.

Evaluation of the pharmacological properties of tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate has revealed several promising characteristics. In vitro studies have shown that this compound exhibits moderate activity against certain enzymes and receptors, suggesting its potential as a lead compound for drug development. Additionally, preliminary toxicity assessments indicate that it is well-tolerated at relevant concentrations, which is an important consideration for further clinical development.

The future direction of research on this compound is likely to focus on optimizing its pharmacological profile and exploring new therapeutic applications. By leveraging advances in synthetic chemistry and computational biology, scientists aim to develop derivatives of tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate that exhibit enhanced potency, selectivity, and bioavailability. Such efforts could lead to the discovery of novel drugs that address unmet medical needs.

In conclusion, tert-butyl 3-(2-bromothiophen-3-yl)methyl-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2171932-83-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to evolve, this compound is poised to contribute to the development of new therapeutic strategies across various medical disciplines.